Cas no 37102-46-8 (6-Hydroxytryptamine Hydrochloride)

• Product Name: 6-Hydroxytryptamine Hydrochloride
• CAS No: 37102-46-8
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 4735367
• PubChem ID: 163211851
• Update Time: 2025-06-14

6-Hydroxytryptamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-ol, 3-(2-aminoethyl)-, hydrochloride (1:1)
• 6-HYDROXYTRYPTAMINE HCL
• 6-Hydroxytryptamine Hydrochloride

• Inchi： 1S/C10H12N2O.ClH/c11-4-3-7-6-12-10-5-8(13)1-2-9(7)10;/h1-2,5-6,12-13H,3-4,11H2;1H
• InChI Key： IQVBOBFQEUCUHZ-UHFFFAOYSA-N
• SMILES： C(C1=CNC2C=C(O)C=CC1=2)CN.Cl

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62Ų

Additional information on 6-Hydroxytryptamine Hydrochloride

Comprehensive Overview of 6-Hydroxytryptamine Hydrochloride (CAS No. 37102-46-8): Properties, Applications, and Research Insights

6-Hydroxytryptamine Hydrochloride (CAS No. 37102-46-8), a derivative of the neurotransmitter serotonin, has garnered significant attention in neuroscience and biochemical research. This compound, often referred to as 6-HT HCl, plays a pivotal role in studies related to neurotransmitter modulation, neuroprotection, and oxidative stress. With its unique chemical properties, 6-Hydroxytryptamine Hydrochloride serves as a valuable tool for researchers exploring the intricacies of neural signaling pathways and their implications in neurological disorders.

The molecular structure of 6-Hydroxytryptamine Hydrochloride (CAS No. 37102-46-8) features a hydroxyl group at the 6-position of the indole ring, distinguishing it from serotonin. This modification enhances its reactivity and makes it a subject of interest in studies involving neurotransmitter analogs and receptor binding assays. Recent advancements in neuropharmacology have highlighted its potential in understanding neurodegenerative diseases such as Parkinson's and Alzheimer's, aligning with growing public interest in brain health and cognitive longevity.

In the context of biomedical research, 6-Hydroxytryptamine Hydrochloride is frequently utilized to investigate oxidative stress mechanisms and mitochondrial dysfunction. These topics are particularly relevant today, as searches for "antioxidants in neurology" and "mitochondrial health supplements" have surged. Researchers leverage this compound to model cellular responses to oxidative damage, providing insights into potential therapeutic interventions. Its applications extend to in vitro and in vivo studies, where it aids in elucidating the role of serotonin derivatives in neuroinflammation and apoptosis.

The synthesis and handling of 6-Hydroxytryptamine Hydrochloride (CAS No. 37102-46-8) require stringent protocols to ensure stability and purity. Its hydrochloride salt form enhances solubility, making it suitable for aqueous-based experiments. This characteristic is critical for high-throughput screening and drug discovery initiatives, which are currently trending in precision medicine discussions. As the scientific community increasingly focuses on personalized therapeutics, compounds like 6-HT HCl are indispensable for validating novel drug targets.

Beyond laboratory settings, public interest in natural serotonin boosters and mood regulation has led to exploratory discussions about serotonin analogs. While 6-Hydroxytryptamine Hydrochloride is not a dietary supplement, its structural resemblance to serotonin sparks curiosity about its theoretical effects on mood disorders and stress response. However, researchers emphasize that its primary utility remains in controlled experimental environments, underscoring the importance of ethical research practices.

From an SEO perspective, keywords such as "6-HT HCl uses", "serotonin research compounds", and "CAS 37102-46-8 applications" are frequently queried, reflecting the compound's niche yet growing relevance. Integrating these terms organically into content ensures visibility for academic and industrial audiences. Additionally, the rise of AI-driven drug discovery platforms has amplified searches for "neurotransmitter derivatives in machine learning models", further highlighting the interdisciplinary appeal of 6-Hydroxytryptamine Hydrochloride.

In summary, 6-Hydroxytryptamine Hydrochloride (CAS No. 37102-46-8) stands at the intersection of neuroscience, pharmacology, and biotechnology. Its multifaceted applications—from probing neurochemical pathways to aiding drug development—make it a cornerstone of modern research. As scientific inquiries evolve, this compound will likely remain a focal point for innovations addressing some of the most pressing challenges in human health and disease mitigation.